Ethyl 8-chloro-4-((furan-2-ylmethyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate
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Description
Ethyl 8-chloro-4-((furan-2-ylmethyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C17H15ClN2O4 and its molecular weight is 346.77. The purity is usually 95%.
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Scientific Research Applications
- Ethyl 8-chloro-4-((furan-2-ylmethyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate exhibits promising anticancer activity. Researchers have explored its effects on tumor cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistic studies suggest interference with key cellular pathways involved in cancer progression .
- The compound’s unique structure makes it a potential anti-inflammatory agent. It may modulate inflammatory responses by targeting specific enzymes or receptors. Investigations into its effects on cytokine production and immune cell activation are ongoing .
- Ethyl 8-chloro-4-((furan-2-ylmethyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate has demonstrated antimicrobial properties against both Gram-positive and Gram-negative bacteria. Researchers are keen on understanding its mode of action and potential applications in combating drug-resistant pathogens .
- Neurodegenerative diseases pose a significant health burden. This compound has shown promise as a neuroprotective agent. Studies suggest that it may enhance neuronal survival, reduce oxidative stress, and modulate neurotransmitter systems .
- Beyond its biological activities, researchers have utilized Ethyl 8-chloro-4-((furan-2-ylmethyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate in synthetic chemistry. Its versatile structure allows for modifications, making it valuable in designing novel derivatives with improved properties .
- The furan moiety in the compound can serve as a fluorescent probe. Scientists have explored its use in cellular imaging, tracking specific cellular processes, and visualizing intracellular structures. Its fluorescence properties make it an attractive candidate for bioimaging applications .
Anticancer Properties
Anti-Inflammatory Applications
Antimicrobial Activity
Neuroprotective Potential
Organic Synthesis and Medicinal Chemistry
Fluorescent Probes and Imaging Agents
properties
IUPAC Name |
ethyl 8-chloro-4-(furan-2-ylmethylamino)-2-oxo-1H-quinoline-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O4/c1-2-23-17(22)13-15(19-9-10-5-4-8-24-10)11-6-3-7-12(18)14(11)20-16(13)21/h3-8H,2,9H2,1H3,(H2,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQUNKVSPNHXJGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(C(=CC=C2)Cl)NC1=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.